1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one
Description
The compound 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one features a piperazine core substituted with a 2-methyl-6-(trifluoromethyl)pyrimidin-4-yl group at the 4-position and a propan-1-one chain terminated by a phenylthio moiety. This structure combines electron-deficient (trifluoromethyl) and electron-rich (phenylthio) substituents, which may enhance metabolic stability and modulate receptor binding. Piperazine derivatives are widely explored in medicinal chemistry due to their conformational flexibility and ability to engage in hydrogen bonding, making them candidates for targeting kinases, GPCRs, or antimicrobial pathways .
Properties
IUPAC Name |
1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-3-phenylsulfanylpropan-1-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4OS/c1-14-23-16(19(20,21)22)13-17(24-14)25-8-10-26(11-9-25)18(27)7-12-28-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPYCHNCXWRKGON-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CCSC3=CC=CC=C3)C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one is a novel pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological activity, and mechanisms of action associated with this compound, synthesizing findings from various studies.
Synthesis
The synthesis of the target compound involves several steps, typically starting from 2-methyl-6-(trifluoromethyl)pyrimidine . The process generally includes:
- Formation of the Pyrimidine Ring : Reacting 2-methyl-6-(trifluoromethyl)pyrimidine with piperazine derivatives.
- Thioether Formation : Introducing a phenylthio group via nucleophilic substitution.
- Final Product Isolation : Purification through chromatography.
The overall yield and purity of the compound can vary based on the reaction conditions and purification methods employed.
Biological Activity
The biological activities of this compound have been evaluated in various studies, focusing on its potential as an antimicrobial, anticancer, and insecticidal agent.
Antimicrobial Activity
Research indicates that derivatives of trifluoromethyl pyrimidines exhibit significant antimicrobial properties. For instance, compounds structurally similar to the target compound demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .
Anticancer Activity
The anticancer potential of the compound has been assessed using various cancer cell lines such as PC3 (prostate cancer), K562 (leukemia), HeLa (cervical cancer), and A549 (lung cancer). In vitro studies showed that at concentrations around 5 µg/mL, certain derivatives exhibited cytotoxic effects comparable to established chemotherapeutics like doxorubicin . The structure–activity relationship suggests that the trifluoromethyl group enhances lipophilicity, facilitating cellular uptake and target interaction.
Insecticidal Activity
Insecticidal assays have revealed that the compound exhibits activity against pests like Spodoptera frugiperda, with mortality rates significantly higher than control groups treated with conventional insecticides. The mode of action likely involves neurotoxic effects or metabolic disruption in target insects .
The proposed mechanism of action for the biological activities of 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one includes:
- Cell Membrane Disruption : The lipophilic nature allows it to integrate into lipid bilayers, leading to increased permeability.
- Enzyme Inhibition : Binding to specific enzymes or receptors critical for cell survival or proliferation.
Case Studies
Several studies have documented the biological effects of similar compounds:
- Antimicrobial Study : A study on trifluoromethyl pyrimidine derivatives showed varying degrees of inhibition against Gram-positive and Gram-negative bacteria, with some compounds achieving MIC values as low as 4.9 µM .
- Anticancer Evaluation : In a comparative study, derivatives were tested against cancer cell lines with IC50 values indicating promising anticancer activity.
- Insecticidal Testing : A series of trifluoromethyl pyrimidines were tested for their insecticidal properties, showing effective mortality rates at concentrations as low as 500 µg/mL .
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogs and their distinguishing features are summarized below:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
